Cas no 392294-46-1 (N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide)

• Product Name: N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide
• CAS No: 392294-46-1
• MF: C₁₉H₁₇FN₄O₂S₂
• MW: 416.492284536362
• CID: 6006983
• PubChem ID: 4074944
• Update Time: 2025-05-23

N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide
• N-(5-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-fluorobenzamide
• Benzamide, N-[5-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2-fluoro-
• AKOS024576795
• F0417-0450
• 392294-46-1
• Oprea1_208061
• N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-fluorobenzamide
• N-[5-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-fluorobenzamide

• Inchi： 1S/C19H17FN4O2S2/c1-11-6-5-9-15(12(11)2)21-16(25)10-27-19-24-23-18(28-19)22-17(26)13-7-3-4-8-14(13)20/h3-9H,10H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key： HQZYMOSMWQJYMV-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=CC(C)=C2C)=O)S1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 416.07769631g/mol
• Monoisotopic Mass: 416.07769631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 6.73±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide

N-5-({(2,3-Dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide: A Comprehensive Overview

The compound with CAS No. 392294-46-1, known as N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a thiadiazole ring system, which is known for its versatile reactivity and biological activity. The structure of this compound includes a 1,3,4-thiadiazole ring substituted with a sulfanyl group attached to a carbamoylmethyl moiety derived from 2,3-dimethylphenylamine. Additionally, the benzamide portion of the molecule incorporates a fluorine atom at the para position relative to the amide group.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery and development. The thiadiazole ring system is particularly valuable due to its ability to act as a bioisostere for other heterocyclic systems, offering unique pharmacokinetic and pharmacodynamic properties. In the case of N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide, the presence of both thiadiazole and benzamide moieties creates a molecule with potential anti-inflammatory, antifungal, and anticancer activities. These properties make it a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiadiazole core. This is followed by functionalization with the sulfanyl group and subsequent coupling with the benzamide moiety. The introduction of fluorine at the para position is crucial for modulating the electronic properties of the molecule, which in turn influences its reactivity and bioavailability. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules.

One of the most intriguing aspects of this compound is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, its ability to modulate other inflammatory mediators such as prostaglandins and cytokines suggests that it could be developed into a novel class of anti-inflammatory drugs with improved efficacy and reduced side effects compared to current therapies.

In addition to its anti-inflammatory properties, N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide has shown promise as an antifungal agent. Recent research has focused on its ability to inhibit fungal growth by targeting specific enzymes involved in fungal metabolism. This makes it particularly relevant in light of the increasing prevalence of drug-resistant fungal infections worldwide.

Another area where this compound has garnered attention is its potential anticancer activity. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting key signaling pathways such as MAPK/ERK and PI3K/AKT. Its ability to selectively target cancer cells while sparing normal cells suggests that it could be developed into a targeted therapy with minimal toxicity.

The fluorine atom at the para position plays a critical role in determining the pharmacokinetic profile of this compound. Fluorine substitution enhances lipophilicity without significantly increasing molecular weight or bulkiness. This balance is essential for achieving optimal absorption and bioavailability when administered orally or through other routes.

From an environmental standpoint, this compound's synthesis involves intermediates that are relatively stable under standard reaction conditions. However, further research is needed to optimize waste management practices during large-scale production to minimize ecological impact.

In summary, N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide represents an exciting advancement in organic chemistry with broad applications across multiple therapeutic areas. Its unique structure combines several functional groups that contribute to its diverse biological activities while maintaining favorable pharmacokinetic properties. As research continues to uncover new insights into its mechanisms of action and clinical potential, this compound stands out as a promising candidate for future drug development efforts.